N1-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-N2-(4-methylbenzyl)oxalamide

• IUPAC Name: N'-[5-methyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-N-[(4-methylphenyl)methyl]oxamide
• InChI: InChI=1S/C19H20N6O3/c1-11-4-6-14(7-5-11)10-20-17(27)18(28)22-15-8-13(3)24-25(15)19-21-12(2)9-16(26)23-19/h4-9H,10H2,1-3H3,(H,20,27)(H,22,28)(H,21,23,26)
• InChI Key: XZCSAOXVPNODNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C(=O)NC2=CC(=NN2C3=NC(=CC(=O)N3)C)C
• Molecular Formula: C19H20N6O3
• Molecular Weight: 380.4 g/mol
• CAS No.: 1013983-90-8

Description

N1-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-N2-(4-methylbenzyl)oxalamide is a useful research compound. Its molecular formula is C19H20N6O3 and its molecular weight is 380.408. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of pyrazole derivatives, including structures closely related to the specified compound, have been extensively studied. For instance, Titi et al. (2020) investigated the synthesis, characterization, and bioactivities of pyrazole derivatives, identifying antitumor, antifungal, and antibacterial pharmacophore sites through X-Ray crystal study and various spectroscopic techniques (Titi et al., 2020). Similarly, Zeng et al. (2018) focused on synthesizing N1-substituted octahydro-1H-pyrano[2,3-d]pyrimidines derivatives, showcasing moderate yield and providing structural insights through X-ray crystallographic analysis (Zeng et al., 2018).

Biological Applications

The exploration of pyrazole and pyrimidine derivatives has extended into biological applications, particularly in antimicrobial and antitumor activities. For instance, Deohate and Palaspagar (2020) synthesized pyrimidine-linked pyrazole heterocyclics, evaluating their insecticidal and antibacterial potential, demonstrating notable biological activity against specific microbial strains (Deohate & Palaspagar, 2020). Abdellatif et al. (2014) synthesized and tested new pyrazolo[3,4-d]pyrimidin-4-one derivatives for their antitumor activity against the MCF-7 human breast adenocarcinoma cell line, identifying compounds with potent inhibitory activity (Abdellatif et al., 2014).

Pharmacological Development

In pharmacological research, Wunder et al. (2005) characterized BAY 73-6691, a potent and selective inhibitor of phosphodiesterase 9 (PDE9), demonstrating its potential for Alzheimer's disease treatment. This study highlights the compound's ability to selectively inhibit PDE9 activity in vitro and its potential for clinical application (Wunder et al., 2005).